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Compound of Interest

Compound Name: Treprostinil-13C2,d1

Cat. No.: B15142471 Get Quote

Essential Safety and Handling of Treprostinil-
13C2,d1
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of Treprostinil-13C2,d1. Treprostinil is a potent synthetic analog of

prostacyclin, and its handling requires stringent safety protocols to prevent occupational

exposure. The isotopic labeling with Carbon-13 (¹³C) and Deuterium (d) does not confer

radioactivity to the molecule and therefore does not necessitate additional radiological

precautions.[1][2] The primary hazards are associated with the pharmacological effects of

Treprostinil.

Hazard Identification and Personal Protective Equipment
(PPE)
Treprostinil is classified as a hazardous substance. It can be toxic if swallowed, in contact with

skin, or if inhaled.[3][4] It is also suspected of damaging fertility or the unborn child and may

cause damage to organs through prolonged or repeated exposure.[3][4][5] Therefore,

appropriate PPE is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 for powders) or a

Powered Air-Purifying

Respirator (PAPR) for higher-

risk activities.[6][7][8]

To prevent inhalation of

airborne particles, especially

when handling the solid form.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1][4][9]

To protect eyes from splashes

or airborne particles.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).[1][10]

To prevent skin contact and

absorption.

Body Protection

Laboratory coat or protective

coveralls (e.g., DuPont™

Tyvek®).[1][9][11]

To protect skin and personal

clothing from contamination.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood or a glove box,

especially when handling the solid compound to minimize inhalation exposure.[1][6]

Safe Handling Practices:

Avoid direct contact with the skin, eyes, and clothing.[12]

Do not eat, drink, or smoke in areas where the compound is handled.[13]

Wash hands thoroughly after handling.[1][10]

If the solution gets on your skin or in your eyes, rinse immediately with water.[14]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
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Keep away from light.[14]

For long-term stability, refer to the manufacturer's specific storage recommendations, which

may include refrigeration or freezing.

Disposal Plan
All waste containing Treprostinil-13C2,d1 should be treated as hazardous pharmaceutical

waste.

Solid Waste: Collect in a labeled, sealed container.

Liquid Waste: Collect in a labeled, sealed, and leak-proof container. Do not pour down the

drain.[10]

Contaminated Materials: Used gloves, wipes, and other disposable materials should be

collected in a designated hazardous waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations for

hazardous chemical waste. This typically involves incineration by a licensed hazardous

waste disposal company.[6][10]
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Caption: Workflow for the safe handling of Treprostinil-13C2,d1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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